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Compound of Interest

Compound Name: ABZ-amine

Cat. No.: B193619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ABZ-amine, chemically known as 5-(Propylsulfanyl)-1H-benzimidazol-2-amine, is a primary

amine derivative of the benzimidazole class of compounds. It is recognized primarily as a

metabolite and a significant impurity of Albendazole, a broad-spectrum anthelmintic agent. The

core structure of ABZ-amine is the 2-aminobenzimidazole scaffold, a privileged

pharmacophore in medicinal chemistry known for its diverse biological activities. This guide

provides a comprehensive overview of the chemical structure, synthesis, and known biological

context of ABZ-amine, with a focus on its relationship with key signaling pathways.

Chemical Structure and Properties
ABZ-amine is characterized by a benzimidazole ring system with a propylthio group at the 5-

position and an amino group at the 2-position.

Chemical Structure:

Table 1: Physicochemical Properties of ABZ-amine
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Property Value Reference

IUPAC Name
5-(Propylsulfanyl)-1H-

benzimidazol-2-amine
[1]

Synonyms
Amino albendazole,

Albendazole Impurity A
[1][2]

CAS Number 80983-36-4 [1][2]

Molecular Formula C₁₀H₁₃N₃S [1][2]

Molecular Weight 207.30 g/mol [1][2]

Appearance Off-White to Light Brown Solid [3]

Melting Point 168-171°C [3]

LogP 2.57730 [4]

Biological Activity and Quantitative Data
While specific biological activity data for ABZ-amine is limited, its core structure, 2-

aminobenzimidazole, is a well-established pharmacophore. Derivatives of 2-

aminobenzimidazole have been shown to exhibit a wide range of biological activities, including

the inhibition of key signaling pathways involved in cancer and inflammation.

One available quantitative measure for ABZ-amine (referred to as ABZ-NH₂) comes from an

immunoassay, indicating its potential for detection and quantification in biological matrices.

Table 2: Quantitative Biological Data for ABZ-amine

Assay Type Target Value Reference

Immunoassay ABZ-NH₂ IC₅₀: 10.5 ng/mL [5]

Potential Signaling Pathway Interactions
Derivatives of the 2-aminobenzimidazole scaffold have been reported to interact with several

critical signaling pathways, including the Vascular Endothelial Growth Factor Receptor 2
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(VEGFR-2) and Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1)

pathways.

VEGFR-2 Signaling Pathway
VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a

critical process in tumor growth and metastasis. Inhibition of the VEGFR-2 signaling cascade is

a well-established strategy in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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